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Compound of Interest
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Initial investigations into the application of "PSX020" in mouse models have revealed a

significant discrepancy in its presumed identity. Contrary to expectations of it being a

pharmacological agent for research, evidence strongly suggests that PSX020 is, in fact, an

industrial component, specifically an OEX AC pressure switch.

Our comprehensive search for scientific literature and experimental protocols regarding the use

of a compound named PSX020 in biological research, particularly in mouse models, yielded no

relevant results. There is no indication in published studies, pharmacological databases, or

supplier catalogs that PSX020 is a molecule under investigation for therapeutic or research

purposes.

Instead, multiple commercial listings and product descriptions identify PSX020 as a binary

pressure switch used in automotive air conditioning systems. These components are crucial for

the proper functioning of such systems, but they hold no known application in a biological or

research setting.

This case of mistaken identity highlights the importance of precise nomenclature in scientific

research. It is plausible that "PSX020" could be a misinterpretation of a different compound's

name or an internal, non-standard designation not recognized in the broader scientific

community.

For researchers, scientists, and drug development professionals seeking information on a

compound for use in mouse models, it is imperative to verify the correct nomenclature and

availability of the substance through reputable scientific suppliers and databases. Should
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"PSX020" be an internal codename, further clarification from the originating source would be

necessary to identify the correct chemical entity. Without the correct identification, it is

impossible to provide any relevant application notes, protocols, or signaling pathway

information.

To cite this document: BenchChem. [Unraveling the Identity of PSX020: A Case of Mistaken
Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381675#how-to-use-psx020-in-a-mouse-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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